molecular formula C9H8N2O3 B8589874 Methyl 5-cyano-6-methoxypicolinate CAS No. 19841-77-1

Methyl 5-cyano-6-methoxypicolinate

Cat. No. B8589874
CAS RN: 19841-77-1
M. Wt: 192.17 g/mol
InChI Key: AQGAHULDJSYQTR-UHFFFAOYSA-N
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Description

Methyl 5-cyano-6-methoxypicolinate is a useful research compound. Its molecular formula is C9H8N2O3 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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properties

CAS RN

19841-77-1

Product Name

Methyl 5-cyano-6-methoxypicolinate

Molecular Formula

C9H8N2O3

Molecular Weight

192.17 g/mol

IUPAC Name

methyl 5-cyano-6-methoxypyridine-2-carboxylate

InChI

InChI=1S/C9H8N2O3/c1-13-8-6(5-10)3-4-7(11-8)9(12)14-2/h3-4H,1-2H3

InChI Key

AQGAHULDJSYQTR-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=N1)C(=O)OC)C#N

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

5-Cyano-6-methoxypyridine-2-carboxylic acid (see above) is reacted in methanol with the help of trimethylchlorosilane to give methyl 5-cyano-6-methoxypyridine-2-carboxylate (m.p. 125°-125° C.). Subsequent hydrogenation in methanol on palladium/charcoal in the presence of hydrochloride acid gives the desired aminomethyl compound (m.p. of the hydrochloride: 224°-226° C.). By the addition of a few drops of triethanolamine, the hydrogenation solution is brought to a pH of 7 and used directly for the following reaction.
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